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Compound of Interest

Compound Name: GNE-131

Cat. No.: B10787422 Get Quote

Introduction

GNE-131 is a potent and selective inhibitor of the human sodium channel Nav1.7, with an IC50

of 3 nM[1][2][3]. It is a valuable tool for research in pain therapeutics. Proper preparation of

stock solutions is critical for accurate and reproducible experimental results. Dimethyl sulfoxide

(DMSO) is the recommended solvent for dissolving GNE-131 due to its high solubilizing

capacity for organic molecules[4][5]. These application notes provide a detailed protocol for the

preparation, storage, and handling of GNE-131 stock solutions in DMSO.

Data Presentation: Properties of GNE-131 and DMSO
A summary of the key quantitative data for GNE-131 and the solvent DMSO is provided in the

table below for easy reference.
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Property GNE-131
DMSO (Dimethyl
Sulfoxide)

Molecular Formula C23H30N4O3S (CH3)2SO

Molecular Weight 442.58 g/mol [3][6] 78.13 g/mol

Appearance Solid powder[3] Colorless liquid[5]

Solubility in DMSO
≥ 90 mg/mL; up to 120 mg/mL

(271.14 mM)[1][2]

Miscible with water and a wide

range of organic solvents[5]

Boiling Point Not applicable 189 °C (372 °F)[5]

Freezing Point Not applicable 18.5 °C (65.3 °F)[5]

Experimental Protocol: Preparation of a 10 mM
GNE-131 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GNE-131 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro and in vivo experiments.

Materials:

GNE-131 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[1][2]
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Procedure:

Pre-handling Preparation:

Allow the vial of GNE-131 powder to equilibrate to room temperature before opening to

prevent condensation of moisture.

Ensure that the DMSO used is of high purity and anhydrous, as water can affect the

solubility and stability of the compound[4].

Weighing GNE-131:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of GNE-131 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.426 mg of GNE-131.

Calculation: To calculate the mass of GNE-131 needed for a specific volume and

concentration, use the following formula: Mass (mg) = Desired Concentration (mM) x Desired

Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM GNE-131: Mass (mg) = 10 mM x 1 mL x 442.58 g/mol / 1000 =

4.4258 mg

Dissolving GNE-131 in DMSO:

Add the calculated volume of DMSO to the microcentrifuge tube containing the GNE-131
powder. For the example above, add 1 mL of DMSO.

Tightly cap the tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath sonicator[1][7]. Visually inspect the solution to ensure there are no visible particles.
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For long-term storage, it is recommended to aliquot the stock solution into single-use

volumes in tightly sealed vials to avoid repeated freeze-thaw cycles[1][8].

Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to six

months[2][8].

When preparing working solutions, dilute the DMSO stock solution into the appropriate

aqueous buffer or cell culture medium. To prevent precipitation, it is advisable to make

serial dilutions in DMSO first before the final dilution into the aqueous medium[4].

The final concentration of DMSO in cell-based assays should typically be kept below 0.5%

to avoid solvent-induced toxicity[8].

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, when handling GNE-131 and DMSO.

Handle GNE-131 powder in a well-ventilated area or a chemical fume hood.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.
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Caption: Mechanism of action of GNE-131 as a Nav1.7 sodium channel inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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